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Compound of Interest

Compound Name: H-D-Tyr-OEt.HCl

Cat. No.: B613185 Get Quote

Essential Safety and Handling Guide for H-D-Tyr-
OEt.HCl
This guide provides critical safety, handling, and disposal information for H-D-Tyr-OEt.HCl (D-

Tyrosine ethyl ester hydrochloride) to ensure a safe laboratory environment for researchers,

scientists, and drug development professionals. Adherence to these procedures is essential for

minimizing risk and ensuring regulatory compliance.

Hazard Summary and Identification
H-D-Tyr-OEt.HCl is a derivative of the amino acid D-tyrosine. While a specific Safety Data

Sheet (SDS) for the D-enantiomer is not readily available, data from the L-enantiomer (L-

Tyrosine ethyl ester hydrochloride) provides a strong basis for hazard assessment due to their

identical chemical composition and similar expected properties. The primary hazards are

associated with irritation upon contact or inhalation.
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Property Value Source

Chemical Formula C₁₁H₁₆ClNO₃ [1]

Molecular Weight 245.7 g/mol [1]

Appearance
White to off-white

powder/crystal
[2]

Melting Point 166-170 °C [1][2]

Oral LD50 (Rat) 13800 mg/kg [1]

Solubility Soluble in water [2]

Hazard Identification

Hazard Description

Inhalation May cause respiratory tract irritation.

Skin Contact May cause skin irritation.

Eye Contact May cause eye irritation.

Ingestion May be harmful if swallowed.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following PPE is mandatory when handling H-D-Tyr-OEt.HCl in its solid form and in solution.
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Protection Type Required PPE
Specifications and Best
Practices

Eye and Face Protection
Safety glasses with side

shields or goggles.

Goggles should be worn when

there is a risk of dust

generation or splashing.

Hand Protection
Chemical-resistant gloves

(Nitrile recommended).

Change gloves immediately if

contaminated. For prolonged

contact, consult glove

manufacturer's chemical

resistance data.

Body Protection Laboratory coat.

A buttoned lab coat should be

worn to protect skin and

clothing.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95).

Required when handling the

powder outside of a certified

chemical fume hood or powder

weighing station.

Operational and Handling Plan
A systematic approach to handling H-D-Tyr-OEt.HCl will minimize the risk of exposure and

contamination. All handling of the solid compound should be performed within a certified

chemical fume hood or a powder weighing station to control airborne particles.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard information,

and date of receipt.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1] Recommended storage

temperature is between 2-8°C.[3]
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Weighing and Solution Preparation (Experimental
Protocol)

Preparation: Before handling the compound, ensure all necessary equipment, including a

tared, sealable container for transport, is within the fume hood. Cover the work surface with

absorbent bench paper.[4]

Weighing: Carefully open the stock container inside the fume hood. Using a dedicated

spatula, transfer the desired amount of the powder to the tared container. Avoid creating

dust.[5]

Dissolution: To prepare a solution, slowly add the weighed powder to the solvent in a suitable

container within the fume hood. Stir gently to dissolve.

Cleanup: After handling, decontaminate the spatula and any other equipment used. Wipe

down the work surface within the fume hood.

Disposal Plan
As a halogenated organic compound, H-D-Tyr-OEt.HCl requires specific disposal protocols. Do

not dispose of this chemical down the drain or in regular trash.[6]

Waste Segregation and Collection
Solid Waste: All solid H-D-Tyr-OEt.HCl waste, including contaminated PPE (gloves, weigh

boats, etc.), must be collected in a designated, clearly labeled "Halogenated Organic Solid

Waste" container.[6][7]

Liquid Waste: Solutions containing H-D-Tyr-OEt.HCl should be collected in a designated

"Halogenated Organic Liquid Waste" container.[8]

Sharps Waste: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.

Container Management
Waste containers must be kept closed except when adding waste.[8]
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Ensure waste containers are properly labeled with the contents and associated hazards.[8]

Store waste containers in a designated satellite accumulation area away from incompatible

materials.

Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling and disposing of H-D-Tyr-
OEt.HCl.
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Caption: Workflow for the safe handling of H-D-Tyr-OEt.HCl.
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Caption: Waste disposal workflow for H-D-Tyr-OEt.HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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